Cas no 61603-89-2 (Methanone, (4,5-dimethoxy-1,2-phenylene)bis[(3,4-dimethoxyphenyl)-)

• Product Name: Methanone, (4,5-dimethoxy-1,2-phenylene)bis[(3,4-dimethoxyphenyl)-
• CAS No: 61603-89-2
• MF: C₂₆H₂₆O₈
• MW: 466.479848384857
• CID: 473110
• PubChem ID: 12290314
• Update Time: 2025-04-19

Methanone, (4,5-dimethoxy-1,2-phenylene)bis[(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• [2-(3,4-dimethoxybenzoyl)-4,5-dimethoxyphenyl]-(3,4-dimethoxyphenyl)methanone
• Methanone, (4,5-dimethoxy-1,2-phenylene)bis[(3,4-dimethoxyphenyl)-
• DTXSID80484889
• 61603-89-2

• Inchi： 1S/C26H26O8/c1-29-19-9-7-15(11-21(19)31-3)25(27)17-13-23(33-5)24(34-6)14-18(17)26(28)16-8-10-20(30-2)22(12-16)32-4/h7-14H,1-6H3
• InChI Key： KDVFXMVCYCWBEI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C(C2C=CC(=C(C=2)OC)OC)=O)C(C(C2C=CC(=C(C=2)OC)OC)=O)=C1)OC

Computed Properties

• Exact Mass: 466.16278
• Monoisotopic Mass: 466.16276778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• PSA: 89.52